Cas no 113638-37-2 (5,6-bis(trifluoromethoxy)-2-(trifluoromethyl)-1H-benzimidazole)

• Product Name: 5,6-bis(trifluoromethoxy)-2-(trifluoromethyl)-1H-benzimidazole
• CAS No: 113638-37-2
• MF: C₁₀H₃F₉N₂O₂
• MW: 354.128653764725
• CID: 2611269
• PubChem ID: 14011582
• Update Time: 2025-04-21

5,6-bis(trifluoromethoxy)-2-(trifluoromethyl)-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 5,6-bis(trifluoromethoxy)-2-(trifluoromethyl)-1H-benzimidazole
• WQDBYYRGGDKJCS-UHFFFAOYSA-N
• 1H-Benzimidazole, 5,6-bis(trifluoromethoxy)-2-(trifluoromethyl)-
• 113638-37-2
• SCHEMBL9676889
• DTXSID10554302

• Inchi： 1S/C10H3F9N2O2/c11-8(12,13)7-20-3-1-5(22-9(14,15)16)6(2-4(3)21-7)23-10(17,18)19/h1-2H,(H,20,21)
• InChI Key： WQDBYYRGGDKJCS-UHFFFAOYSA-N
• SMILES： FC(C1=NC2C=C(C(=CC=2N1)OC(F)(F)F)OC(F)(F)F)(F)F

Computed Properties

• Exact Mass: 354.00508080Da
• Monoisotopic Mass: 354.00508080Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 47.1Ų